5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H24BrNO3
• Molecular Weight: 430.3 g/mol
• IUPAC Name: 5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propylindol-2-one
• InChI: InChI=1S/C22H24BrNO3/c1-5-8-24-19-7-6-16(23)11-18(19)22(27,21(24)26)12-20(25)17-10-14(3)13(2)9-15(17)4/h6-7,9-11,27H,5,8,12H2,1-4H3
• InChI Key: GHXMODYLDSCOFK-UHFFFAOYSA-N
• SMILES: CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC(=C(C=C3C)C)C)O
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(C=C(C(=C3)C)C)C)O

Description

5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indole derivatives. It has been studied for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry.

Mechanism of Action

The mechanism of action of 5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one involves the inhibition of the activity of pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It also induces apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been found to exhibit anti-inflammatory and anti-cancer effects. It has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments include its potential therapeutic applications in the fields of pharmacology and biochemistry. However, its limitations include the lack of clinical studies and potential toxicity in high doses.

Future Directions

For the study of 5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one include further investigation of its potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. Additionally, the development of more efficient synthesis methods and the investigation of its potential toxicity in vivo are also areas for future research.

Synthesis Methods

The synthesis method of 5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one involves the reaction of 3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one with bromine in the presence of a catalyst. The reaction yields 5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one as a white powder.

Scientific Research Applications

5-bromo-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.